Cas no 2091487-12-4 (3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 2091487-12-4
• MF: C₁₃H₂₀N₄O₄
• MW: 296.322302818298
• CID: 5247945
• PubChem ID: 131449896
• Update Time: 2025-06-09

3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-1,2,4-triazol-3-yl)-, 1-(1,1-dimethylethyl) ester
• 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid

• Inchi： 1S/C13H20N4O4/c1-13(2,3)21-12(20)17-6-4-8(5-7-17)9-14-10(11(18)19)16-15-9/h8H,4-7H2,1-3H3,(H,18,19)(H,14,15,16)
• InChI Key： JUDAPBQMEBDQFB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2N=C(C(O)=O)NN=2)CC1

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid

Introduction to 3-{1-(tert-butoxycarbonylpiperidin-4-yl)}-1H-1,2,4-triazole-5-carboxylic Acid (CAS No. 2091487-12-4)

3-{1-(tert-butoxycarbonylpiperidin-4-yl)}-1H-1,2,4-triazole-5-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile applications. This compound, identified by the CAS number 2091487-12-4, has garnered considerable attention due to its role as a key intermediate in the synthesis of biologically active molecules. The presence of both the piperidin-4-yl and 1H-1,2,4-triazole moieties in its structure imparts unique chemical properties that make it invaluable in drug discovery and development.

The piperidin-4-yl group is a common pharmacophore in medicinal chemistry, known for its ability to enhance the solubility and metabolic stability of drug candidates. Its structural motif is frequently incorporated into small-molecule inhibitors and activators due to its favorable interactions with biological targets. In contrast, the 1H-1,2,4-triazole ring system is recognized for its broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The combination of these two functional groups in 3-{1-(tert-butoxycarbonylpiperidin-4-yl)}-1H-1,2,4-triazole-5-carboxylic acid suggests potential applications in the design of novel therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group attached to the piperidine nitrogen is a critical feature of this compound. The Boc group not only stabilizes the reactive amine functionality but also allows for controlled deprotection under mild acidic conditions. This characteristic makes it an excellent candidate for multi-step synthetic routes where selective protection and deprotection are essential. The carboxylic acid moiety at the 5-position of the triazole ring further extends its utility as a synthetic precursor for more complex molecules.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in natural products and pharmaceuticals. The 1H-1,2,4-triazole scaffold has been extensively studied for its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in cancer progression and inflammation. The incorporation of the piperidin-4-yl group into these derivatives has been shown to improve their binding affinity and selectivity towards target proteins.

The synthesis of 3-{1-(tert-butoxycarbonylpiperidin-4-yl)}-1H-1,2,4-triazole-5-carboxylic acid involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. Key steps include nucleophilic substitution reactions to introduce the piperidine moiety onto the triazole ring, followed by Boc protection to ensure stability during subsequent synthetic transformations. These methodologies align with modern trends in medicinal chemistry that emphasize efficiency and scalability.

The compound's potential applications extend beyond academic research into industrial settings. Pharmaceutical companies are increasingly leveraging advanced computational tools to identify novel molecular structures with therapeutic potential. The structural features of 3-{1-(tert-butoxycarbonylpiperidin-4-yl)}-1H-1,2,4-triazole-5-carboxylic acid make it an attractive candidate for virtual screening campaigns aimed at discovering new drug candidates.

Efforts are also underway to explore greener synthetic routes for this compound. Researchers are investigating catalytic methods that minimize waste and reduce energy consumption without compromising yield or purity. Such initiatives are in line with global efforts to promote sustainable chemistry practices within the pharmaceutical industry.

The biological activity of 3-{1-(tert-butoxycarbonylpiperidin-4-yl)}-1H-1,2,4-triazole-5-carboxylic acid has not yet been fully characterized; however, preliminary studies suggest promising interactions with biological targets relevant to human health. Further investigation into its pharmacological properties could uncover new therapeutic opportunities. Collaborative efforts between synthetic chemists and biochemists are essential to translate this compound's potential into tangible medical benefits.

In conclusion, 3-{1-(tert-butoxycarbonylpiperidin-4-ylyl)}]-H-H,H-triazole carboxylic acid (CAS No. 209148712) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups positions it as a valuable building block for future drug discovery efforts. As research continues to evolve, compounds like this will undoubtedly play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments.